Cas no 1824185-88-7 (3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid
• CAS No: 1824185-88-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6054108
• PubChem ID: 117297424
• Update Time: 2025-07-21

3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid
• 1824185-88-7
• EN300-1840463
• 3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C12H16O3/c1-8-4-5-9(10(13)6-8)12(2,3)7-11(14)15/h4-6,13H,7H2,1-3H3,(H,14,15)
• InChI Key： KYHODOMDGLLFSY-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid (CAS No. 1824185-88-7)

3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid (CAS No. 1824185-88-7) is a specialized organic compound with a unique molecular structure that combines a phenolic hydroxyl group with a carboxylic acid functionality. This compound has garnered significant attention in the fields of pharmaceutical research, cosmetic formulations, and organic synthesis. Its structural features make it a versatile intermediate for developing bioactive molecules and functional materials. Researchers are particularly interested in its potential applications due to its anti-inflammatory properties and antioxidant effects, which align with current trends in natural product derivatives and sustainable chemistry.

The compound's CAS No. 1824185-88-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the growing demand for green chemistry solutions, 3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid is being explored as a building block for eco-friendly polymers and biodegradable materials. Its compatibility with enzyme-catalyzed reactions further enhances its appeal in industrial biotechnology. Recent studies have also highlighted its role in skin care formulations, where its UV-absorbing properties contribute to sun protection products—a hot topic in cosmeceutical innovation.

From a synthetic perspective, 3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid offers a robust platform for structure-activity relationship (SAR) studies. Its methyl-substituted phenyl ring and carboxylic acid moiety allow for diverse chemical modifications, making it valuable for drug discovery pipelines. In the context of AI-driven molecular design, this compound has been featured in computational chemistry models to predict bioavailability and metabolic stability. These applications resonate with the increasing use of machine learning in chemical research, a trending topic in scientific communities.

Market analysts note rising interest in CAS No. 1824185-88-7 due to its potential in nutraceutical development. As consumers prioritize plant-based ingredients, derivatives of this compound are being investigated for dietary supplements targeting oxidative stress management. Additionally, its low toxicity profile aligns with stringent REACH compliance standards, a key concern for European chemical manufacturers. The compound's logP value and water solubility data are frequently searched parameters, reflecting the industry's focus on physicochemical properties for formulation optimization.

In academic circles, 3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid is cited in peer-reviewed journals for its role in multi-step organic synthesis. The ortho-hydroxy group enables chelation effects, which are exploited in metal-ion binding applications—a niche area gaining traction in environmental remediation technologies. Patent databases reveal innovative uses in controlled-release systems, particularly for topical drug delivery, addressing the demand for transdermal penetration enhancers.

Quality control protocols for CAS No. 1824185-88-7 emphasize HPLC purity analysis and spectroscopic characterization (FTIR, NMR), topics frequently queried in analytical chemistry forums. The compound's crystalline form stability is another research focus, especially for pharmaceutical solid-state chemistry applications. With the generic API market expansion, this molecule's cost-effective synthesis routes are being optimized using flow chemistry techniques—a cutting-edge approach reducing organic solvent waste.

Emerging applications include its use in electronic material precursors, where its aromatic system contributes to organic semiconductor development. This intersects with the booming flexible electronics sector. Furthermore, its metabolite profiling data is valuable for ADME/Tox studies, a critical phase in preclinical research. The compound's structure-property relationships are also modeled in QSAR software, demonstrating its relevance in digital chemistry platforms.

As regulatory frameworks evolve, 3-(2-Hydroxy-4-methylphenyl)-3-methylbutanoic acid benefits from its classification as a non-hazardous substance under most GHS criteria. Its environmental fate studies show favorable biodegradation kinetics, supporting its inclusion in green chemistry initiatives. The compound's thermal stability parameters are documented for process safety considerations, addressing chemical engineering queries about scale-up challenges.